Cas no 1396878-11-7 (N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396878-11-7
• MF: C₁₆H₁₄BrN₅O₂
• MW: 388.218661785126
• CID: 5748401
• PubChem ID: 71791387
• Update Time: 2025-05-24

N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)tetrazole-5-carboxamide
• N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 1396878-11-7
• F6237-1020
• AKOS024541340
• N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-tetrazole-5-carboxamide
• VU0538828-1

• Inchi： 1S/C16H14BrN5O2/c1-10-9-11(17)3-8-14(10)18-16(23)15-19-21-22(20-15)12-4-6-13(24-2)7-5-12/h3-9H,1-2H3,(H,18,23)
• InChI Key： WXJFLYMELXYPHV-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=C(Br)C=C2C)=O)N=NN1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 387.03309g/mol
• Monoisotopic Mass: 387.03309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Overview of N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396878-11-7)

The compound N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396878-11-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a tetrazole core and substituted phenyl rings, makes it a valuable intermediate for pharmaceutical research and development. The presence of both bromo and methoxy functional groups enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for tetrazole derivatives has surged due to their widespread use in drug discovery. Researchers are particularly interested in compounds like N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide for their potential as enzyme inhibitors or receptor modulators. The 1,2,3,4-tetrazole moiety is known for its metabolic stability and bioisosteric properties, making it a key scaffold in designing novel therapeutics for conditions such as inflammation, diabetes, and cancer.

From a synthetic chemistry perspective, the CAS No. 1396878-11-7 compound offers versatility. The 4-bromo-2-methylphenyl group can participate in cross-coupling reactions, while the 4-methoxyphenyl segment contributes to electronic modulation. This dual functionality allows chemists to explore a wide range of derivatization strategies, aligning with the growing trend of fragment-based drug design and click chemistry methodologies.

Environmental and sustainability considerations are also driving innovation in the application of this compound. With the rise of green chemistry principles, researchers are investigating solvent-free or catalytic approaches to synthesize N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide more efficiently. Such efforts resonate with the broader scientific community's focus on reducing waste and energy consumption in chemical manufacturing.

The compound's physicochemical properties, including solubility and thermal stability, are critical for formulation scientists. Recent studies highlight its compatibility with nanoparticle delivery systems, a hot topic in precision medicine. This aligns with the increasing demand for targeted therapies that minimize off-target effects, a recurring theme in AI-driven drug discovery discussions.

Analytical characterization of CAS No. 1396878-11-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure purity and structural integrity, which are paramount for regulatory compliance in pharmaceutical applications. The compound's spectral data has become a reference point for quality control in high-throughput screening platforms.

In material science, the tetrazole-carboxamide structure exhibits intriguing photophysical properties. Researchers are exploring its potential in organic electronics, particularly in OLED (organic light-emitting diode) technologies. This interdisciplinary application bridges the gap between medicinal chemistry and advanced materials, a convergence that dominates modern scientific literature.

Safety profiles of N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide are thoroughly documented in compliance with REACH regulations. While not classified as hazardous under standard protocols, proper handling procedures are recommended, reflecting the chemical industry's heightened focus on occupational health standards.

The commercial availability of this compound through specialized chemical suppliers has facilitated global research efforts. Procurement trends indicate growing interest from academic institutions and biotech startups, especially those working on fragment libraries for virtual screening. This aligns with the pharmaceutical industry's shift toward computational chemistry approaches.

Future research directions for CAS No. 1396878-11-7 may include exploration of its structure-activity relationships (SAR) in various biological targets. The compound's modular design allows systematic variation of substituents, making it ideal for medicinal chemistry optimization campaigns. Such studies could yield valuable insights for personalized medicine applications.

In conclusion, N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide represents a versatile chemical entity with multifaceted applications. Its significance spans from drug discovery to advanced materials, reflecting the interdisciplinary nature of contemporary chemical research. As scientific methodologies evolve, this compound will likely maintain its relevance in addressing complex challenges across multiple domains.